Cas no 1282574-89-3 ((6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine)

(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine is a heterocyclic compound featuring a triazolopyridazine core substituted with a 3,4-dimethylphenyl group and an aminomethyl functional group. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the triazolopyridazine moiety suggests possible interactions with biological targets, while the aminomethyl group offers a handle for further derivatization. The 3,4-dimethylphenyl substitution may enhance lipophilicity, influencing pharmacokinetic properties. This compound is of interest in drug discovery for its balanced molecular weight and modularity, enabling exploration of structure-activity relationships. Its synthesis and characterization are well-documented, supporting its use in research applications.
(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine structure
1282574-89-3 structure
Product Name:(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
CAS No:1282574-89-3
MF:C14H15N5
MW:253.302401781082
CID:5158620
Update Time:2025-05-19

(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
    • C-[6-(3,4-Dimethyl-phenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-methylamine
    • 1,2,4-Triazolo[4,3-b]pyridazine-3-methanamine, 6-(3,4-dimethylphenyl)-
    • Inchi: 1S/C14H15N5/c1-9-3-4-11(7-10(9)2)12-5-6-13-16-17-14(8-15)19(13)18-12/h3-7H,8,15H2,1-2H3
    • InChI Key: QTYWRJPZBNFUBT-UHFFFAOYSA-N
    • SMILES: N12C(CN)=NN=C1C=CC(C1=CC=C(C)C(C)=C1)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 310
  • XLogP3: 1
  • Topological Polar Surface Area: 69.1

(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM492552-1g
(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
1282574-89-3 97%
1g
$396 2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD609486-1g
(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine
1282574-89-3 97%
1g
¥2744.0 2023-04-03

(6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine Related Literature

Additional information on (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine

Comprehensive Guide to (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine (CAS No. 1282574-89-3)

The compound (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine (CAS No. 1282574-89-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyridazine core linked to a 3,4-dimethylphenyl group and a methanamine side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to bioactive molecules in these categories.

In recent years, the demand for novel heterocyclic compounds like (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine has surged due to their versatility in drug discovery. The compound's triazolopyridazine scaffold is known for its ability to interact with biological targets, making it valuable for designing small-molecule therapeutics. Additionally, its methanamine moiety offers opportunities for further derivatization, enhancing its utility in medicinal chemistry.

One of the most searched questions about CAS No. 1282574-89-3 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as DMSO and methanol, which is advantageous for laboratory applications. Its stability at room temperature makes it suitable for long-term storage, a critical factor for researchers working on high-throughput screening or structure-activity relationship (SAR) studies.

The 3,4-dimethylphenyl substituent in (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine contributes to its lipophilicity, which is a key parameter in drug design. This feature aligns with current trends in pharmaceutical research, where optimizing logP values is essential for improving bioavailability and blood-brain barrier penetration. As a result, this compound is frequently explored in projects targeting CNS disorders or cancer therapeutics.

Another trending topic in the context of CAS No. 1282574-89-3 is its synthetic accessibility. The compound can be prepared via multi-step organic synthesis, often starting from commercially available pyridazine precursors. Researchers have reported efficient routes involving cyclocondensation and nucleophilic substitution reactions, which are compatible with modern green chemistry principles. This synthetic flexibility makes it a favorite among chemists working on library diversification for drug discovery.

From a commercial perspective, (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine is available through specialized chemical suppliers, often with >95% purity. Its pricing reflects its niche application status, typically higher than bulk chemicals but competitive for research-grade materials. The growing interest in targeted therapies and precision medicine is expected to drive further demand for such specialized building blocks.

In conclusion, (6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine (CAS No. 1282574-89-3) represents an exciting area of research at the intersection of medicinal chemistry and material science. Its structural features, synthetic tractability, and potential biological activities make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, we anticipate new discoveries that could position this molecule as a key player in next-generation therapeutics.

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